Cas no 5966-29-0 (C16 Dihydroceramide)

C16 Dihydroceramide Properties

Names and Identifiers

• Hexadecanamide, N-[(1S,2R)-2-hydroxy-1-(hydroxymethyl)heptadecyl]-
• N-palmitoyl-D-erythro-sphinganine
• C16 Dihydroceramide
• N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]hexadecanamide
• C16 dihydro Ceramide (d18:0/16:0)
• N-palmitoyldihydroceramide
• SMP2_000182
• BP-28816
• N-Hexadecanoylsphinganine
• AKOS030240745
• C16 dihydroceramide
• C16DH Cer
• N-(palmitoyl)-dihydroceramide
• N-palmitoyldihydrosphingosine
• N-palmitoylsphinganine
• LMSP02020001
• N-hexadecanoyldihydrosphingosine
• N-hexadecanoyldihydroceramide
• SCHEMBL1479054
• Q27135600
• C16 Dihydroceramide (d18:0/16:0), N-palmitoyl-D-erythro-sphinganine, powder
• DHC-A 18:0/16:0
• DTXSID80415274
• N-(palmitoyl)-sphinganine
• Cer(d18:0/16:0)
• 5966-29-0
• CHEBI:67042
• Ceramide d34:0
• Cer(34:0)
• N-(hexadecanoyl)-dihydroceramide
• N-(hexadecanoyl)-sphinganine
• C16-Dihydroceramide
• N-Hexadecanoylsphinganine; N-Palmitoylsphinganine
• G91229
• +Expand

• InChIKey： GCGTXOVNNFGTPQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C34H69NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(37)32(31-36)35-34(38)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h32-33,36-37H,3-31H2,1-2H3,(H,35,38)
• SMILES： OC(CCCCCCCCCCCCCCC)C(NC(=O)CCCCCCCCCCCCCCC)CO

Computed Properties

• Exact Mass: 539.52807
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 31
• Monoisotopic Mass: 539.52774506g/mol
• Heavy Atom Count: 38
• Complexity: 471
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56
• Boiling Point: 675.7±45.0 °C at 760 mmHg
• Melting Point: 105-108oC
• Vapor Pressure: 0.0±4.7 mmHg at 25°C
• Flash Point: 362.4±28.7 °C
• Solubility: Chloroform (Slightly)
• Density: 0.9±0.1 g/cm3